![molecular formula C18H24N2O4 B6348882 8-Ethyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326815-12-6](/img/structure/B6348882.png)
8-Ethyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a spiro compound, which are bicyclic organic compounds formed by two rings linked by one carbon atom . The originality of spiro compounds lies in the fact that they simultaneously possess 3D structural properties and inherent rigidity . Spiro derivatives of heterocyclic compounds are widely applied in the synthesis of biologically active compounds and are met within natural compounds .
Molecular Structure Analysis
The compound seems to contain a spiro[4.5]decane structure, which is a type of spiro compound where two cyclic structures of 4 and 5 atoms are connected at one point . The compound also contains an ethyl group, a phenylacetyl group, and a carboxylic acid group .Scientific Research Applications
- BDC80878 has demonstrated potent antibacterial activity against Gram-positive bacteria, including strains resistant to conventional antibiotics. Researchers are investigating its mechanism of action and potential clinical applications .
- Spiro compounds like BDC80878 are valuable in medicinal chemistry due to their unique three-dimensional structures. Scientists explore their use as scaffolds for designing novel drugs targeting specific biological pathways .
- Preliminary studies suggest that BDC80878 may have neuroprotective effects. Researchers investigate its ability to mitigate oxidative stress, inflammation, and neuronal damage, making it a candidate for neurodegenerative disease research .
- Spiro compounds often exhibit anticancer potential. BDC80878’s structure warrants investigation as an antiproliferative agent against cancer cells. Researchers explore its effects on cell cycle regulation and apoptosis .
- BDC80878 contains a spiro ring system, which could interact with gamma-aminobutyric acid (GABA) receptors. GABAergic modulation is relevant in anxiety, epilepsy, and other neurological disorders .
- BDC80878’s unique structure makes it an interesting candidate for designing peptide mimetics or bioactive peptides. Researchers explore its potential in mimicking natural peptides with therapeutic properties .
Antibacterial and Antimicrobial Agents
Spiro Compounds in Drug Design
Neuroprotective Potential
Anticancer Properties
GABA Receptor Modulation
Peptide Mimetics and Bioactive Peptides
properties
IUPAC Name |
8-ethyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-2-19-10-8-18(9-11-19)20(15(13-24-18)17(22)23)16(21)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGNWYLKGYJYILW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Ethyl-4-(2-phenylacetyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.